Cas no 1247914-82-4 (4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol)

• Product Name: 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol
• CAS No: 1247914-82-4
• MF: C₁₂H₂₇NO
• MW: 201.348883867264
• CID: 5157952
• PubChem ID: 61245965
• Update Time: 2025-11-02

4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-[(3-methylpentan-2-yl)amino]pentan-1-ol
• 4-Methyl-2-((3-methylpentan-2-yl)amino)pentan-1-ol
• 2-[(1,2-Dimethylbutyl)amino]-4-methyl-1-pentanol
• 1-Pentanol, 2-[(1,2-dimethylbutyl)amino]-4-methyl-
• 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol

• Inchi： 1S/C12H27NO/c1-6-10(4)11(5)13-12(8-14)7-9(2)3/h9-14H,6-8H2,1-5H3
• InChI Key： UEVLHGHLZPUAIY-UHFFFAOYSA-N
• SMILES： OCC(CC(C)C)NC(C)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 136
• XLogP3: 3
• Topological Polar Surface Area: 32.299

Additional information on 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol

Comprehensive Guide to 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol (CAS No. 1247914-82-4): Properties, Applications, and Market Insights

4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol (CAS No. 1247914-82-4) is a specialized organic compound with a unique branched-chain structure. This molecule features a pentan-1-ol backbone substituted with a methyl group at the 4-position and a (3-methylpentan-2-yl)amino group at the 2-position. The compound's molecular formula is C₁₂H₂₇NO, with a molecular weight of 201.35 g/mol. Its structural complexity makes it particularly interesting for pharmaceutical research and specialty chemical applications.

The physical properties of 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol include a moderate boiling point and solubility profile that varies with different organic solvents. Researchers have noted its potential as a chiral building block in asymmetric synthesis due to the presence of multiple stereocenters. The compound's branched alkyl chain contributes to its lipophilic character, which is valuable in drug design for improving membrane permeability.

In recent years, 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol has gained attention in medicinal chemistry research. Scientists are exploring its potential as a precursor for CNS-active compounds, particularly in the development of novel neuroprotective agents. The compound's structural features resemble those found in certain bioactive natural products, making it a valuable scaffold for drug discovery programs targeting neurological disorders.

The synthesis of 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol typically involves multi-step organic transformations starting from commercially available precursors. Common routes include reductive amination strategies or nucleophilic substitution reactions. Recent advances in flow chemistry and catalytic asymmetric synthesis have improved the efficiency of producing this compound with high enantiomeric purity, addressing growing demand from the pharmaceutical sector.

From a market perspective, the demand for 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol has shown steady growth, particularly from contract research organizations (CROs) and academic research institutions. The compound's CAS No. 1247914-82-4 serves as a unique identifier in chemical databases and procurement systems. Current pricing trends reflect its status as a research-grade chemical, with costs varying based on purity levels and enantiomeric excess.

Quality control for 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's stability under various storage conditions has been extensively studied, with recommendations for storage in anhydrous environments at controlled temperatures to maintain purity. These characteristics make it suitable for long-term research projects requiring consistent material quality.

Emerging applications for 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol include its use in material science as a modifier for polymer properties. Researchers are investigating its incorporation into specialty coatings where its branched structure can influence material characteristics like flexibility and thermal stability. This expansion beyond pharmaceutical applications demonstrates the compound's versatility in different technological domains.

Environmental and safety considerations for 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol follow standard laboratory chemical protocols. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) is recommended during handling. The compound's biodegradability profile has become a recent research focus, aligning with growing industry emphasis on green chemistry principles.

Future research directions for 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol (CAS No. 1247914-82-4) may explore its potential in catalysis and supramolecular chemistry. The compound's unique stereochemistry and functional group arrangement position it as an interesting candidate for developing new chiral ligands or molecular recognition systems. These potential applications highlight the ongoing relevance of this specialty chemical in advanced research fields.

For researchers sourcing 4-methyl-2-(3-methylpentan-2-yl)aminopentan-1-ol, verification of the CAS registry number 1247914-82-4 is essential to ensure correct material identification. The compound is typically available from specialty chemical suppliers in quantities ranging from milligrams to kilograms, with custom synthesis options for large-scale requirements. Recent innovations in chemical informatics have improved the traceability and documentation of such specialized compounds throughout the supply chain.